C55H72MgN4O5

• Molecular Formula: C55H73MgN4O5+
• Molecular Weight: 894.5 g/mol
• InChI: InChI=1S/C55H74N4O5.Mg/c1-13-39-35(8)42-28-44-37(10)41(24-25-48(60)64-27-26-34(7)23-17-22-33(6)21-16-20-32(5)19-15-18-31(3)4)52(58-44)50-51(55(62)63-12)54(61)49-38(11)45(59-53(49)50)30-47-40(14-2)36(9)43(57-47)29-46(39)56-42;/h13,26,28-33,37,41,51,58,61H,1,14-25,27H2,2-12H3;/q;+2/p-1/b34-26+,44-28?,46-29?,47-30?,52-50?;/t32-,33-,37+,41+,51-;/m1./s1
• InChIKey: BAPACHZCGHDRCQ-VZWGJMBDSA-M

Chlorophyll a Physicochemical and Spectroscopic Baseline

Chlorophyll a (C55H72MgN4O5, MW 893.49 g/mol, CAS 479-61-8) is a magnesium-coordinated chlorin pigment that serves as the universal primary electron donor in oxygenic photosynthesis . It is commercially available as a dark blue-green to blue-black powder (mp 150–153 °C) from sources including spinach and Anacystis nidulans algae, with typical HPLC purity ≥85% and chlorophyll b as the principal impurity (≤0.4%) . Its characteristic spectral signature includes a Soret band at 428–430 nm (ε = 1.11–1.21 × 10⁵ M⁻¹cm⁻¹ in diethyl ether) and a Qy band at 660–662 nm (ε = 0.83–0.94 × 10⁵ M⁻¹cm⁻¹ in diethyl ether) . As the core scaffold from which numerous semi-synthetic photosensitizers are derived (chlorin e6, methyl pheophorbide a, and purpurin-based agents), chlorophyll a occupies a unique position at the intersection of natural-product chemistry, photobiology, and pharmaceutical precursor supply chains [1].

Workflow Photophysical characterization and energy-transfer studies

Selection Lowest oxidation potential among natural chlorophylls

Context Natural-product precursor for semi-synthetic photosensitizers

• [1] Uliana, M. P., et al. (2014). Photobiological characteristics of chlorophyll a derivatives as microbial PDT agents. Photochemical & Photobiological Sciences, 13(8), 1137–1145. DOI: 10.1039/c3pp50376c. View Source

Chlorophyll a vs. Key Chlorophyll Analogs

Despite sharing a common tetrapyrrole macrocycle, the in-class chlorophyll analogs differ profoundly in critical photophysical and electrochemical parameters that govern their utility in research and industrial applications. Chlorophyll a exhibits the lowest oxidation potential (+0.81 V vs. SHE) among all natural chlorophylls, making it uniquely suited as a primary electron donor [1]. Its fluorescence quantum yield (Φf = 0.25 in ether) is more than double that of chlorophyll b (Φf = 0.11), directly impacting sensitivity in fluorometric detection systems [2]. Replacement of the central Mg²⁺ (yielding pheophytin a) raises the oxidation potential by +0.33 V and radically alters photostability [1][3]. Furthermore, chlorophyll a exhibits a 7.8-fold higher molar absorptivity at the red Qy maximum (663.6 nm) compared to chlorophyll b, fundamentally affecting energy-transfer efficiency in antenna systems [4]. These differences are not marginal; they represent discrete, quantifiable barriers to generic substitution in any application where photophysical output, redox behavior, or spectroscopic detectability is critical.

Chl b 2.3× lower fluorescence quantum yield may reduce detection sensitivity in fluorometric workflows

Phe a +0.33 V shift in oxidation potential can fundamentally alter electron-donor performance

BChl a 3.5–4.5× slower internal conversion dynamics may shift energy-concentration timescales

• [1] Tomoyuki, T., et al. (2007). Redox potential of chlorophyll d in vitro. Biochimica et Biophysica Acta — Bioenergetics, 1767(6), 596–600. Reports the oxidation potentials of Chl a (+0.81 V), Chl b (+0.94 V), Chl d (+0.88 V), and corresponding pheophytins vs. SHE in acetonitrile. DOI: 10.1016/j.bbabio.2007.03.004. View Source
• [2] Forster, L. S., & Livingston, R. (1952). The absolute quantum yields of the fluorescence of chlorophyll solutions. Journal of Chemical Physics, 20(8), 1315–1320. Chl a Φf = 0.25 (solvent-independent); Chl b Φf = 0.11 (ether), 0.06 (methanol). DOI: 10.1063/1.1700727. View Source
• [3] Usuki, R., Endo, Y., & Kaneda, T. (1984). The photoxidative alteration of chlorophylls in methyl linoleate and prooxidant activity of their decomposition products. Agricultural and Biological Chemistry, 48(4), 991–997. Chl a photooxidation rate > Chl b; pheophytin a hardly decomposed after 24 h irradiation. View Source
• [4] Inskeep, W. P., & Bloom, P. R. (1985). Extinction coefficients of chlorophyll a and b in N,N-dimethylformamide and 80% acetone. Plant Physiology, 77(2), 483–485. Chl a ε663.6 = 76.79 mM⁻¹cm⁻¹; Chl b ε663.6 = 9.79 mM⁻¹cm⁻¹. DOI: 10.1104/pp.77.2.483. View Source

Chlorophyll a Head-to-Head Evidence vs. Analogs

Fluorescence Quantum Yield vs. Chlorophyll b

Chlorophyll a exhibits a fluorescence quantum yield (Φf) of 0.25 in diethyl ether that is independent of both solvent identity and excitation wavelength across the tested range, as determined by integrating-sphere thermopile measurements [1]. Under identical experimental conditions, chlorophyll b yields Φf = 0.11 in ether and Φf = 0.06 in methanol, representing a 2.3-fold and 4.2-fold deficit, respectively [1]. This difference is intrinsic to the molecular electronic structure and is not an artifact of solvent selection.

Φf vs. Chl b

Head-to-head

Chl a Φf = 0.25 in ether; Chl b Φf = 0.11 (ether), 0.06 (methanol)

2.3–4.2× higher quantum yield supports fluorometric detection sensitivity

Solvent-independent Φf for Chl a; integrating-sphere measurements

Evidence Dimension	Absolute fluorescence quantum yield (Φf)
Target Compound Data	Chl a: Φf = 0.25 in diethyl ether (independent of solvent and excitation wavelength)
Comparator Or Baseline	Chl b: Φf = 0.11 in diethyl ether; Φf = 0.06 in methanol
Quantified Difference	2.3× higher Φf in ether; 4.2× higher Φf in methanol
Conditions	Integrating sphere with thermopile detection; pigments dissolved in diethyl ether and methanol; autoabsorption correction applied; room temperature

Why This Matters

A 2.3–4.2× higher fluorescence quantum yield directly translates into proportionally higher detection sensitivity in fluorometric assays, enabling lower limits of detection and quantification in chlorophyll a-based analytical methods.

• [1] Forster, L. S., & Livingston, R. (1952). The absolute quantum yields of the fluorescence of chlorophyll solutions. Journal of Chemical Physics, 20(8), 1315–1320. DOI: 10.1063/1.1700727. View Source

Oxidation Potential vs. Chlorophyll b and Pheophytin a

Cyclic voltammetry and square-wave voltammetry in acetonitrile establish the oxidation potential of chlorophyll a as +0.81 V vs. SHE, which is the lowest among all naturally occurring chlorophylls tested in the same study [1]. Chlorophyll b oxidizes at +0.94 V (Δ = +130 mV), chlorophyll d at +0.88 V (Δ = +70 mV), and the corresponding magnesium-free pheophytins shift dramatically anodic: pheophytin a at +1.14 V (Δ = +330 mV) [1]. The oxidation potential order Chl b > Chl d > Chl a is rationalized by the inductive effect of substituent groups on the conjugated π-electron system of the chlorin macrocycle [1].

Eox vs. Chl b/Phe a

Head-to-head

Chl a +0.81 V; Chl b +0.94 V; Phe a +1.14 V (all vs. SHE)

Lowest oxidation potential supports primary electron-donor studies

Cyclic voltammetry in acetonitrile; 130–330 mV difference range

Evidence Dimension	Oxidation potential (Eox) vs. SHE
Target Compound Data	Chl a: +0.81 V vs. SHE in acetonitrile
Comparator Or Baseline	Chl b: +0.94 V; Chl d: +0.88 V; Phe a: +1.14 V (all vs. SHE in acetonitrile)
Quantified Difference	130 mV lower than Chl b; 70 mV lower than Chl d; 330 mV lower than Phe a
Conditions	Acetonitrile solvent; cyclic voltammetry (CV) and square wave voltammetry (SWV); glassy carbon electrode; potentials reported vs. SHE

Why This Matters

The 130 mV lower oxidation potential means chlorophyll a requires substantially less energetic driving force to function as an electron donor, making it the thermodynamically preferred pigment for photosystem II reaction center reconstitution studies and biohybrid solar energy conversion devices.

• [1] Tomoyuki, T., et al. (2007). Redox potential of chlorophyll d in vitro. Biochimica et Biophysica Acta — Bioenergetics, 1767(6), 596–600. Oxidation potentials: Chl a = +0.81 V, Chl b = +0.94 V, Chl d = +0.88 V, Phe a = +1.14 V vs. SHE. DOI: 10.1016/j.bbabio.2007.03.004. View Source

Qy Band Absorptivity vs. Chlorophyll b

In buffered 80% aqueous acetone — the most widely used solvent system for chlorophyll extraction and quantification — chlorophyll a exhibits a molar extinction coefficient ε663.6 = 76.79 mM⁻¹cm⁻¹ at its red Qy maximum, compared to only ε663.6 = 9.79 mM⁻¹cm⁻¹ for chlorophyll b at the same wavelength [1]. Conversely, at 646.6 nm (the Chl b red maximum), chlorophyll b shows ε646.6 = 47.04 mM⁻¹cm⁻¹ while chlorophyll a exhibits ε646.6 = 18.58 mM⁻¹cm⁻¹ [1]. This 7.8-fold differential at 663.6 nm forms the spectroscopic basis for the widely employed simultaneous equations used to deconvolute chlorophyll a and b concentrations in mixed plant extracts.

ε at Qy Band

Head-to-head

Chl a ε663.6 = 76.79 mM⁻¹cm⁻¹; Chl b ε663.6 = 9.79 mM⁻¹cm⁻¹

7.8× higher absorptivity enables dominant spectrophotometric marker role

80% buffered acetone; values validated by atomic absorption spectroscopy

Evidence Dimension	Molar extinction coefficient (ε) at red absorption maxima in 80% acetone
Target Compound Data	Chl a: ε663.6 = 76.79 mM⁻¹cm⁻¹; ε646.6 = 18.58 mM⁻¹cm⁻¹
Comparator Or Baseline	Chl b: ε663.6 = 9.79 mM⁻¹cm⁻¹; ε646.6 = 47.04 mM⁻¹cm⁻¹
Quantified Difference	7.84× higher ε for Chl a at 663.6 nm; 2.53× higher ε for Chl b at 646.6 nm
Conditions	Buffered 80% aqueous acetone; purified chlorophyll standards verified by atomic absorption spectroscopy (Mg determination); extinction coefficients validated to within <1% error

Why This Matters

The 7.8× absorptivity advantage at 663.6 nm enables chlorophyll a to serve as the dominant spectrophotometric marker in environmental monitoring, food quality control (chlorophyll degradation indices), and photosynthetic research, where accurate pigment quantification depends directly on these extinction coefficients.

• [1] Inskeep, W. P., & Bloom, P. R. (1985). Extinction coefficients of chlorophyll a and b in N,N-dimethylformamide and 80% acetone. Plant Physiology, 77(2), 483–485. DOI: 10.1104/pp.77.2.483. Values also cross-validated in: Porra, R. J., Thompson, W. A., & Kriedemann, P. E. (1989). Biochimica et Biophysica Acta, 975(3), 384–394. View Source

Singlet Oxygen Production and Quenching

Direct time-resolved detection of singlet oxygen (¹O₂) luminescence at 1275 nm in acetone solution established that chlorophyll a is simultaneously the lowest producer of singlet oxygen and the most effective physical quencher of ¹O₂ among the four chlorin-ringed chlorophyll species tested (Chl a, Chl b, Chl d, and divinyl-Chl a) [1]. Chlorophyll b displayed exactly the opposite behavior — the highest ¹O₂ production coupled with the lowest quenching efficiency — a difference attributed to the replacement of the C-7 methyl group in Chl a with a formyl group in Chl b [1]. These results are consistent with earlier time-resolved EET measurements showing that the side-chain identity at position C-7 significantly modulates the efficiency of excitation energy transfer from the chlorophyll triplet state to molecular oxygen [2].

¹O₂ Production

Head-to-head

Lowest ¹O₂ producer among 4 chlorin species; most effective quencher

Reported lower photodamage risk vs. Chl b in photosensitized systems

1275 nm luminescence in acetone; ΦΔ ≈ 0.70–0.85 in Triton X-100 micelles

Evidence Dimension	Relative singlet oxygen (¹O₂) production rate and ¹O₂ quenching rate constant ranking among four chlorophyll species
Target Compound Data	Chl a: Lowest ¹O₂ producer (rank 4/4); most effective ¹O₂ quencher (rank 1/4) in acetone
Comparator Or Baseline	Chl b: Highest ¹O₂ producer (rank 1/4); least effective ¹O₂ quencher (rank 4/4). Chl d and divinyl-Chl a: intermediate. Additionally, Pheo a shows higher EET efficiency to ¹O₂ than Mg-Chl a (Küpper et al., 2002).
Quantified Difference	Qualitative ranking within a four-species head-to-head cohort; for monomeric Chl a in Triton X-100 micelles, ΦΔ ≈ 0.70–0.85 has been reported independently
Conditions	Acetone solution; direct detection of ¹O₂ luminescence at 1275 nm (previously at 1269 nm for EET studies); air-saturated conditions

Why This Matters

For applications where photosensitized oxidative damage must be minimized — such as chlorophyll a used as a fluorescent tracer in intact biological systems or as a pigment in light-harvesting artificial membranes — the intrinsically lower ¹O₂ yield and higher self-quenching capacity of chlorophyll a provide a measurable photoprotective advantage over chlorophyll b.

• [1] Miyake, C., et al. (2010). Direct measurement of singlet oxygen produced by four chlorin-ringed chlorophyll species in acetone solution. Chemical Physics Letters, 485(1–3), 202–206. DOI: 10.1016/j.cplett.2009.12.043. View Source
• [2] Küpper, H., Dědic, R., Svoboda, A., Hála, J., & Kroneck, P. M. H. (2002). Kinetics and efficiency of excitation energy transfer from chlorophylls, their heavy metal-substituted derivatives, and pheophytins to singlet oxygen. Biochimica et Biophysica Acta — General Subjects, 1572(1), 107–113. DOI: 10.1016/S0304-4165(02)00284-2. View Source

Excited-State Internal Conversion vs. Bacteriochlorophyll a

Polarized two-dimensional electronic spectroscopy on penta-coordinated pigments reveals that chlorophyll a possesses a Q-band comprised of three distinct peaks with different polarizations, originating from spectral overlap between two electronic transitions and their vibrational replicas [1]. This vibronic mixing results in internal conversion (IC) rate constants of 38–50 ps⁻¹ from the higher to the lowest Q-band state [1]. In contrast, bacteriochlorophyll a shows a Q-band with only two independent bands (Qx and Qy, with an inter-dipole angle of ~75°) and a significantly slower internal conversion rate of 11 ps⁻¹ [1]. The smaller energy gap and stronger vibronic coupling in chlorophyll a drive the ~3.5–4.5-fold acceleration of excited-state relaxation.

IC Rate vs. BChl a

Head-to-head

Chl a kIC = 38–50 ps⁻¹; BChl a kIC = 11 ps⁻¹

3.5–4.5× faster internal conversion supports rapid energy concentration

Polarized 2D electronic spectroscopy; penta-coordinated pigments

Evidence Dimension	Q-band internal conversion rate constant (kIC)
Target Compound Data	Chl a: 38–50 ps⁻¹ (three distinct Q-band peaks; vibronic state mixing)
Comparator Or Baseline	BChl a: 11 ps⁻¹ (two independent Qx and Qy bands; ~75° inter-dipole angle)
Quantified Difference	3.5–4.5× faster IC in Chl a vs. BChl a
Conditions	Penta-coordinated pigments; polarized two-dimensional electronic spectroscopy; coupled with time-dependent DFT calculations and vibrational mode analysis

Why This Matters

The 3.5–4.5× faster internal conversion in chlorophyll a means that excitation energy is funneled to the lowest excited state on a significantly shorter timescale, which is a critical performance parameter for designing artificial light-harvesting arrays where rapid energy concentration at a terminal acceptor is required.

• [1] Song, Y., Schubert, A., Maret, E., Burdick, R. K., Dunietz, B. D., Geva, E., & Ogilvie, J. P. (2019). Vibronic structure of photosynthetic pigments probed by polarized two-dimensional electronic spectroscopy and ab initio calculations. Chemical Science, 10(35), 8143–8153. DOI: 10.1039/C9SC02350A. View Source

Photooxidative Stability vs. Chlorophyll b and Pheophytin a

Under controlled illumination in the presence of oxygen, the photooxidative degradation of both chlorophyll a and chlorophyll b in methyl linoleate follows first-order kinetics, but the reaction rate for chlorophyll a is measurably higher than that for chlorophyll b [1]. Critically, pheophytin a (the Mg-free analog) and pheophytin b are essentially photostable under the same conditions: they retained a green or brownish-green color even after 24 hours of continuous irradiation, while chlorophyll a and b underwent substantial decomposition with concomitant formation of green and polar red photooxidation products [1]. No pheophytins or pheophorbides were detected among the degradation products, confirming that the primary photodegradation pathway does not proceed through simple demetalation [1].

Photooxidative Stability

Head-to-head

Chl a degradation rate higher than Chl b; Phe a essentially photostable over 24 h

Higher photooxidation rate requires review of shelf-life and packaging context

Methyl linoleate under O₂ and light; TLC product analysis

Evidence Dimension	Photooxidative degradation rate under light + O₂ exposure in lipid medium
Target Compound Data	Chl a: First-order photooxidation; rate higher than Chl b; substantial degradation with formation of green and polar red products
Comparator Or Baseline	Chl b: First-order photooxidation; rate lower than Chl a. Pheophytin a: Hardly any decomposition after 24 h irradiation; retained green or brownish-green color. Pheophytin b: similarly photostable.
Quantified Difference	Chl a degradation rate > Chl b rate (both first-order); Pheo a degradation rate ≈ negligible over 24 h (qualitative comparison)
Conditions	Methyl linoleate solvent; exposure to light under oxygen atmosphere; product analysis by thin-layer chromatography

Why This Matters

For industrial applications where chlorophyll a is used as a colorant or functional pigment in lipid-containing matrices (foods, cosmetics, nutraceuticals), the intrinsically higher photooxidation rate compared to chlorophyll b and dramatically lower photostability relative to pheophytin a must be factored into shelf-life predictions and packaging requirements.

• [1] Usuki, R., Endo, Y., & Kaneda, T. (1984). The photoxidative alteration of chlorophylls in methyl linoleate and prooxidant activity of their decomposition products. Agricultural and Biological Chemistry, 48(4), 991–997. Published by Oxford University Press. View Source

Chlorophyll a Application Scenarios

Fluorometric Detection for Environmental Monitoring

Chlorophyll a functions as the primary fluorometric standard for aquatic chlorophyll determination because its fluorescence quantum yield of 0.25 is 2.3× higher than that of chlorophyll b (Φf = 0.11 in the same solvent), enabling proportionally greater emission signal per unit absorbed photon [1]. Its solvent-independent Φf ensures robust calibration transfer across extraction protocols. Commercial chlorophyll a certified reference materials (e.g., Sigma-Aldrich C6144, USP-grade) are explicitly marketed for fluorometer calibration, and the 7.8× higher extinction coefficient at 663.6 nm relative to chlorophyll b [2] further enhances the sensitivity of combined absorbance–fluorescence detection workflows.

Photosystem II Reconstitution and Biohybrid Solar Research

The uniquely low oxidation potential of chlorophyll a (+0.81 V vs. SHE) — 130 mV below chlorophyll b and 330 mV below pheophytin a — makes it the thermodynamically mandatory primary electron donor (P680) for photosystem II reconstitution experiments [1]. Its 3.5–4.5× faster internal conversion dynamics (38–50 ps⁻¹) relative to bacteriochlorophyll a concentrate excitation energy at the lowest Q-band state more rapidly [3], while its status as the lowest singlet oxygen producer among chlorin pigments [4] reduces collateral photodamage to reconstituted protein components during prolonged illumination.

Photodynamic Therapy Photosensitizer Precursor

Chlorophyll a is the indispensable starting material for synthesizing clinically relevant photosensitizers including chlorin e6, methyl pheophorbide a, and purpurin-18 derivatives [1][2]. The C-3 vinyl and C-13² carbomethoxy groups provide orthogonal chemical handles for regioselective derivatization. Selection of chlorophyll a over chlorophyll b as the starting scaffold is dictated by the requirement for a methyl (not formyl) substituent at C-7, which directly influences singlet oxygen generation efficiency in the final product [3], and by the lower oxidation potential of the Chl a core that preserves a stronger electron-donating character in the derived photosensitizer.

Food Quality Testing via Chlorophyll Degradation Index

The well-characterized first-order photooxidation kinetics of chlorophyll a and its differential degradation rate relative to chlorophyll b form the analytical basis for chlorophyll degradation indices used in olive oil freshness grading, vegetable processing quality control, and green tea authentication [1]. The 7.8× absorptivity advantage of chlorophyll a at 663.6 nm enables its spectrophotometric quantification even at advanced degradation stages when overall pigment content is low [2]. Electrochemical methods exploiting the closely similar yet distinguishable oxidation potentials of chlorophyll a and b have been validated for selective detection in food matrices, with demonstrated linear ranges of 46.2–110.8 μM for Chl a [4].

Application

Selection Property

Validation Focus

Fluorometric environmental monitoring

2.3× higher fluorescence quantum yield vs. Chl b

Solvent-independent calibration transfer and LOD

Photosystem II reconstitution and biohybrid solar research

Lowest oxidation potential among natural chlorophylls

Primary electron-donor thermodynamics

PDT photosensitizer precursor synthesis

C-3 vinyl and C-13² carbomethoxy derivatization handles

C-7 methyl group impact on ¹O₂ generation

Food quality chlorophyll degradation index

7.8× higher ε at 663.6 nm vs. Chl b

Spectrophotometric quantification at low pigment content

• [1] Forster, L. S., & Livingston, R. (1952). The absolute quantum yields of the fluorescence of chlorophyll solutions. Journal of Chemical Physics, 20(8), 1315–1320. DOI: 10.1063/1.1700727. View Source
• [2] Inskeep, W. P., & Bloom, P. R. (1985). Extinction coefficients of chlorophyll a and b in N,N-dimethylformamide and 80% acetone. Plant Physiology, 77(2), 483–485. DOI: 10.1104/pp.77.2.483. View Source
• [3] Song, Y., et al. (2019). Vibronic structure of photosynthetic pigments probed by polarized two-dimensional electronic spectroscopy and ab initio calculations. Chemical Science, 10(35), 8143–8153. DOI: 10.1039/C9SC02350A. View Source
• [4] Wang, Y., Chen, L., & Compton, R. G. (2020). Selective voltammetric detection of chlorophylls using a semi-circular potential wave. Food Chemistry, 323, 126844. DOI: 10.1016/j.foodchem.2020.126844. View Source
• [5] Tomoyuki, T., et al. (2007). Redox potential of chlorophyll d in vitro. Biochimica et Biophysica Acta — Bioenergetics, 1767(6), 596–600. View Source
• [6] Miyake, C., et al. (2010). Direct measurement of singlet oxygen produced by four chlorin-ringed chlorophyll species in acetone solution. Chemical Physics Letters, 485(1–3), 202–206. View Source
• [7] Uliana, M. P., et al. (2014). Photobiological characteristics of chlorophyll a derivatives as microbial PDT agents. Photochemical & Photobiological Sciences, 13(8), 1137–1145. View Source
• [8] Küpper, H., et al. (2002). Kinetics and efficiency of excitation energy transfer from chlorophylls, their heavy metal-substituted derivatives, and pheophytins to singlet oxygen. Biochimica et Biophysica Acta, 1572(1), 107–113. View Source
• [9] Miyake, C., et al. (2010). Direct measurement of singlet oxygen produced by four chlorin-ringed chlorophyll species in acetone solution. Chemical Physics Letters, 485(1–3), 202–206. View Source
• [10] Usuki, R., Endo, Y., & Kaneda, T. (1984). The photoxidative alteration of chlorophylls in methyl linoleate. Agricultural and Biological Chemistry, 48(4), 991–997. View Source
• [11] Inskeep, W. P., & Bloom, P. R. (1985). Extinction coefficients of chlorophyll a and b in N,N-dimethylformamide and 80% acetone. Plant Physiology, 77(2), 483–485. View Source
• [12] Wang, Y., Chen, L., & Compton, R. G. (2020). Selective voltammetric detection of chlorophylls using a semi-circular potential wave. Food Chemistry, 323, 126844. View Source